Cas no 1216252-53-7 (1H-Indole-3-sulfonyl chloride, 5-methoxy-)

• Product Name: 1H-Indole-3-sulfonyl chloride, 5-methoxy-
• CAS No: 1216252-53-7
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5250953
• Update Time: 2025-11-07

1H-Indole-3-sulfonyl chloride, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-indole-3-sulfonyl chloride
• 5-methoxy-1H-indole-3-sulfonylchloride
• 1H-Indole-3-sulfonyl chloride, 5-methoxy-

• Inchi： 1S/C9H8ClNO3S/c1-14-6-2-3-8-7(4-6)9(5-11-8)15(10,12)13/h2-5,11H,1H3
• InChI Key： DTCNOVOJCDUXDP-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC2C=CC(=CC=21)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-3-sulfonyl chloride, 5-methoxy-

1H-Indole-3-sulfonyl chloride, 5-methoxy (CAS No. 1216252-53-7)

The compound 1H-Indole-3-sulfonyl chloride, 5-methoxy (CAS No. 1216252-53-7) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines the indole moiety with a sulfonyl chloride group and a methoxy substituent at the 5-position of the indole ring. The indole core is a heterocyclic aromatic compound, widely recognized for its versatility in organic synthesis and its role in various biological activities.

Recent studies have highlighted the potential of 1H-Indole-3-sulfonyl chloride, 5-methoxy as a key intermediate in the synthesis of bioactive molecules. The sulfonyl chloride group is particularly valuable due to its reactivity, making it an ideal electrophile for nucleophilic substitutions. This property has been exploited in the development of novel therapeutic agents, including kinase inhibitors and protease inhibitors, which are critical in the treatment of various diseases such as cancer and neurodegenerative disorders.

The methoxy substituent at the 5-position of the indole ring introduces additional electronic effects, enhancing the compound's stability and solubility. These properties are advantageous in drug design, where solubility and bioavailability are paramount. Furthermore, the methoxy group can act as a directing group in further synthetic transformations, enabling the construction of more complex molecular architectures.

From a synthetic perspective, 1H-Indole-3-sulfonyl chloride, 5-methoxy can be prepared through a variety of methods, including oxidation reactions and Friedel-Crafts acylation. These methods have been optimized to ensure high yields and purity, which are essential for its use in downstream applications. Recent advancements in catalytic systems have further streamlined its synthesis, reducing production costs and environmental impact.

In terms of applications, 1H-Indole-3-sulfonyl chloride, 5-methoxy has been utilized as a building block in medicinal chemistry. Its ability to form stable sulfonamides upon reaction with amines has made it a valuable reagent in peptide coupling reactions. Additionally, its use in click chemistry has been explored, where it serves as an efficient coupling agent for the construction of macrocyclic compounds.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. These analyses confirm its purity and structural integrity, which are critical for reproducibility in research and development settings.

Looking ahead, 1H-Indole-3-sulfonyl chloride, 5-methoxy holds promise as a versatile building block in the creation of next-generation drugs. Its unique combination of reactivity and stability positions it as an indispensable tool in modern organic synthesis.